Cas no 99598-09-1 (Cholan-24-oic acid, 1,2-epoxy-12-hydroxy-3-oxo-, methyl ester, (1β,2β,5β,12α)- (9CI))

• Product Name: Cholan-24-oic acid, 1,2-epoxy-12-hydroxy-3-oxo-, methyl ester, (1β,2β,5β,12α)- (9CI)
• CAS No: 99598-09-1
• MF: C₂₅H₃₈O₅
• MW: 418.56622838974
• CID: 6643082
• Update Time: 2024-01-30

Cholan-24-oic acid, 1,2-epoxy-12-hydroxy-3-oxo-, methyl ester, (1β,2β,5β,12α)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic acid, 1,2-epoxy-12-hydroxy-3-oxo-, methyl ester, (1β,2β,5β,12α)- (9CI)

• Inchi： 1S/C25H38O5/c1-13(5-10-21(28)29-4)16-8-9-17-15-7-6-14-11-19(26)22-23(30-22)24(14,2)18(15)12-20(27)25(16,17)3/h13-18,20,22-23,27H,5-12H2,1-4H3/t13-,14-,15+,16-,17+,18+,20+,22+,23+,24+,25-/m1/s1
• InChI Key： KSOANVVMCSTZCC-SEAKBEKUSA-N
• SMILES： C1(=O)C[C@]2([H])[C@](C)([C@@]3([H])O[C@@]13[H])[C@]1([H])[C@]([H])([C@@]3([H])[C@@]([C@@H](O)C1)(C)[C@@H]([C@H](C)CCC(OC)=O)CC3)CC2

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 526.8±50.0 °C(Predicted)
• pka: 14.87±0.70(Predicted)